(3R*,4R*)-1-[(6-fluoro-2-quinolinyl)methyl]-4-(4-morpholinyl)-3-piperidinol

• IUPAC Name: (3R,4R)-1-[(6-fluoroquinolin-2-yl)methyl]-4-morpholin-4-ylpiperidin-3-ol
• InChI: InChI=1S/C19H24FN3O2/c20-15-2-4-17-14(11-15)1-3-16(21-17)12-22-6-5-18(19(24)13-22)23-7-9-25-10-8-23/h1-4,11,18-19,24H,5-10,12-13H2/t18-,19-/m1/s1
• InChI Key: YKFPDFHVPOCPPE-RTBURBONSA-N
• Canonical SMILES: C1CN(CC(C1N2CCOCC2)O)CC3=NC4=C(C=C3)C=C(C=C4)F
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1N2CCOCC2)O)CC3=NC4=C(C=C3)C=C(C=C4)F
• Molecular Formula: C19H24FN3O2
• Molecular Weight: 345.4 g/mol

Description

(3R*,4R*)-1-[(6-fluoro-2-quinolinyl)methyl]-4-(4-morpholinyl)-3-piperidinol is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic compound that belongs to the class of piperidinols and has been extensively studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of (3R*,4R*)-1-[(6-fluoro-2-quinolinyl)methyl]-4-(4-morpholinyl)-3-piperidinol is not fully understood. However, it has been suggested that it works by inhibiting the activity of enzymes and proteins that are involved in various cellular processes.
Biochemical and physiological effects:
(3R*,4R*)-1-[(6-fluoro-2-quinolinyl)methyl]-4-(4-morpholinyl)-3-piperidinol has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to inhibit the replication of various viruses by interfering with their replication cycle. Furthermore, it has been shown to possess potent antibacterial activity by inhibiting the activity of bacterial enzymes and proteins.

Advantages and Limitations for Lab Experiments

The advantages of using (3R*,4R*)-1-[(6-fluoro-2-quinolinyl)methyl]-4-(4-morpholinyl)-3-piperidinol in lab experiments include its high potency and selectivity towards various cellular processes. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are various future directions for the study of (3R*,4R*)-1-[(6-fluoro-2-quinolinyl)methyl]-4-(4-morpholinyl)-3-piperidinol. One of the most promising areas of research is its potential use as an antiviral agent. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties. Additionally, its potential use as an analgesic and anti-inflammatory agent should also be explored further. Finally, its potential applications in the field of nanotechnology and drug delivery should also be investigated.

Synthesis Methods

The synthesis of (3R*,4R*)-1-[(6-fluoro-2-quinolinyl)methyl]-4-(4-morpholinyl)-3-piperidinol involves a series of chemical reactions. One of the most commonly used methods is the reaction of 6-fluoro-2-quinolinecarboxaldehyde with morpholine and piperidine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified and isolated using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

(3R*,4R*)-1-[(6-fluoro-2-quinolinyl)methyl]-4-(4-morpholinyl)-3-piperidinol has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent antiviral, antitumor, and antibacterial activities. It has also been studied for its potential use as an analgesic and anti-inflammatory agent.